Cas no 1326935-99-2 (6-chloro-4-[4-(2,4-dimethylphenyl)piperazin-1-yl]-3-(morpholine-4-carbonyl)quinoline)

6-chloro-4-[4-(2,4-dimethylphenyl)piperazin-1-yl]-3-(morpholine-4-carbonyl)quinoline structure
1326935-99-2 structure
Product Name:6-chloro-4-[4-(2,4-dimethylphenyl)piperazin-1-yl]-3-(morpholine-4-carbonyl)quinoline
CAS No:1326935-99-2
MF:C26H29ClN4O2
MW:464.987065076828
CID:5323477
Update Time:2025-08-05

6-chloro-4-[4-(2,4-dimethylphenyl)piperazin-1-yl]-3-(morpholine-4-carbonyl)quinoline Chemical and Physical Properties

Names and Identifiers

    • {6-chloro-4-[4-(2,4-dimethylphenyl)piperazin-1-yl]quinolin-3-yl}(morpholin-4-yl)methanone
    • [6-chloro-4-[4-(2,4-dimethylphenyl)piperazin-1-yl]quinolin-3-yl]-morpholin-4-ylmethanone
    • 6-chloro-4-[4-(2,4-dimethylphenyl)piperazin-1-yl]-3-(morpholine-4-carbonyl)quinoline
    • STL128281
    • (6-chloro-4-(4-(2,4-dimethylphenyl)piperazin-1-yl)quinolin-3-yl)(morpholino)methanone
    • Inchi: 1S/C26H29ClN4O2/c1-18-3-6-24(19(2)15-18)29-7-9-30(10-8-29)25-21-16-20(27)4-5-23(21)28-17-22(25)26(32)31-11-13-33-14-12-31/h3-6,15-17H,7-14H2,1-2H3
    • InChI Key: IZMFCQQEXOKSJP-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2C(C=1)=C(C(=CN=2)C(N1CCOCC1)=O)N1CCN(C2C=CC(C)=CC=2C)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 3
  • Complexity: 667
  • XLogP3: 4.3
  • Topological Polar Surface Area: 48.9

6-chloro-4-[4-(2,4-dimethylphenyl)piperazin-1-yl]-3-(morpholine-4-carbonyl)quinoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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